Cas no 2138107-49-8 (2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione)

2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione structure
2138107-49-8 structure
Product Name:2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione
CAS No:2138107-49-8
MF:C10H17NO3S
MW:231.311881780624
CID:5825147
PubChem ID:165490672
Update Time:2025-07-28

2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • EN300-1158756
    • 2-(2-ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione
    • 2138107-49-8
    • 2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione
    • Inchi: 1S/C10H17NO3S/c1-2-8-3-4-9(12)7-10(8)11-5-6-15(11,13)14/h8,10H,2-7H2,1H3
    • InChI Key: WGJGGHZNUDGBEQ-UHFFFAOYSA-N
    • SMILES: S1(CCN1C1CC(CCC1CC)=O)(=O)=O

Computed Properties

  • Exact Mass: 231.09291458g/mol
  • Monoisotopic Mass: 231.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.8Ų

2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1158756-1.0g
2-(2-ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione
2138107-49-8
1g
$0.0 2023-06-08

Additional information on 2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione

Research Brief on 2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione (CAS: 2138107-49-8)

2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione (CAS: 2138107-49-8) is a novel heterocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique thiazetidine-1,1-dione scaffold, which is of significant interest due to its potential pharmacological properties. Recent studies have explored its synthesis, structural characterization, and biological activities, positioning it as a promising candidate for further drug development.

The synthesis of 2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione involves a multi-step process that includes the cyclization of key intermediates under controlled conditions. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for subsequent biological evaluations. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its identity and purity for further studies.

Preliminary biological screenings have revealed that 2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. These findings suggest its potential as a lead compound for the development of new therapeutic agents. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

In addition to its biological activities, the compound's physicochemical properties, such as solubility and stability, have been investigated to assess its suitability for pharmaceutical formulations. These studies are essential for understanding the compound's drug-likeness and optimizing its pharmacokinetic profile. Researchers are also exploring structural modifications to enhance its bioactivity and reduce potential side effects.

The exploration of 2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione is still in its early stages, but the initial results are promising. Future research directions may include detailed structure-activity relationship (SAR) studies, target identification, and preclinical evaluations. The compound's unique structure and biological activities make it a valuable addition to the growing arsenal of heterocyclic compounds with therapeutic potential.

In conclusion, 2-(2-Ethyl-5-oxocyclohexyl)-1lambda6,2-thiazetidine-1,1-dione (CAS: 2138107-49-8) represents an exciting area of research in chemical biology and medicinal chemistry. Its synthesis, characterization, and preliminary biological evaluations highlight its potential as a novel therapeutic agent. Continued research efforts will be crucial in unlocking its full pharmacological potential and advancing it toward clinical applications.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.